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Introduction
Cerin, with the Chemical Abstracts Service (CAS) number 468-67-7, is a naturally occurring

pentacyclic triterpenoid. Structurally, it is identified as 2α-hydroxyfriedelin. Cerin is closely

related to the more extensively studied triterpenoid, friedelin, and they often co-exist in natural

sources. This technical guide provides a comprehensive overview of the known natural sources

of Cerin, detailed methodologies for its isolation and purification, and an exploration of its

potential biological significance based on related compounds.

Natural Sources and Abundance
Cerin is primarily found alongside friedelin in various plant species, mosses, and lichens.

Historically, cork from the cork oak tree (Quercus suber) is a well-documented source of both

compounds. While quantitative data for Cerin is limited in the scientific literature, the

abundance of its parent compound, friedelin, has been reported in numerous sources. It is

plausible that the concentration of Cerin is significantly lower than that of friedelin in these

sources.

Table 1: Notable Natural Sources of Friedelin (and likely Cerin)
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Plant/Organis
m Family

Species Plant Part
Reported
Friedelin
Content

Reference

Fagaceae
Quercus suber

(Cork Oak)
Cork

Major

triterpenoid

constituent

Celastraceae
Maytenus

ilicifolia
Leaves -

Euphorbiaceae
Euphorbia

species
- -

Flacourtiaceae - - -

Guttiferae - - -

Cannabaceae Cannabis sativa Roots

0.100–0.709

mg/g

(supercritical

CO2 extract)

Asteraceae - - -

Fabaceae - - -

Myrtaceae - - -

Note: This table primarily reflects data for friedelin due to the scarcity of quantitative analysis

for Cerin. Cerin is expected to be a minor component in these sources.

Biosynthesis of Cerin
Cerin is biosynthetically derived from friedelin. The biosynthesis of friedelin begins with the

cyclization of 2,3-oxidosqualene, which undergoes a series of rearrangements to form the

friedelane skeleton. Cerin is subsequently formed through the hydroxylation of friedelin at the

C-2 position, a reaction likely catalyzed by a cytochrome P450 monooxygenase.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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